Cas no 2385732-32-9 ((6-Ethoxy-2-fluoro-3-methylphenyl)methanol)

• Product Name: (6-Ethoxy-2-fluoro-3-methylphenyl)methanol
• CAS No: 2385732-32-9
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6794821
• PubChem ID: 171012156
• Update Time: 2025-06-09

(6-Ethoxy-2-fluoro-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Ethoxy-2-fluoro-3-methylphenyl)methanol
• MFCD34756181
• 2385732-32-9

• Inchi： 1S/C10H13FO2/c1-3-13-9-5-4-7(2)10(11)8(9)6-12/h4-5,12H,3,6H2,1-2H3
• InChI Key： BEGKVKZVGVLFCZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1CO)OCC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (6-Ethoxy-2-fluoro-3-methylphenyl)methanol

Introduction to (6-Ethoxy-2-fluoro-3-methylphenyl)methanol (CAS No. 2385732-32-9)

(6-Ethoxy-2-fluoro-3-methylphenyl)methanol (CAS No. 2385732-32-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its ethoxy, fluoro, and methyl substituents on the phenyl ring, which confer specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of (6-Ethoxy-2-fluoro-3-methylphenyl)methanol consists of a benzene ring with an ethoxy group at the 6-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. The presence of these functional groups imparts distinct reactivity and solubility characteristics, making it suitable for a wide range of synthetic transformations. The hydroxymethyl group at the para position further enhances its utility as a building block in organic synthesis.

Recent studies have highlighted the potential of (6-Ethoxy-2-fluoro-3-methylphenyl)methanol in the development of novel pharmaceuticals. For instance, researchers at the University of California, San Francisco, have reported that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique combination of functional groups in (6-Ethoxy-2-fluoro-3-methylphenyl)methanol allows for precise control over the stereochemistry and regiochemistry of the final products, leading to improved drug efficacy and reduced side effects.

In addition to its applications in pharmaceuticals, (6-Ethoxy-2-fluoro-3-methylphenyl)methanol has shown promise in other areas of research. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer cell proliferation. The ability to fine-tune the chemical structure through strategic modifications has led to the development of compounds with enhanced selectivity and potency against targeted enzymes.

The synthesis of (6-Ethoxy-2-fluoro-3-methylphenyl)methanol typically involves several steps, including the introduction of the ethoxy, fluoro, and methyl groups onto the benzene ring, followed by the formation of the hydroxymethyl group. Various synthetic routes have been explored to optimize yield and purity. One common approach involves starting from commercially available 2-fluoro-3-methylbenzaldehyde, which undergoes a series of reactions including alkylation, reduction, and etherification to yield the desired product.

The physical properties of (6-Ethoxy-2-fluoro-3-methylphenyl)methanol are also noteworthy. It is a colorless liquid with a molecular weight of approximately 180 g/mol. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it easy to handle and process in laboratory settings. The compound exhibits moderate stability under standard conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In terms of safety and handling, while (6-Ethoxy-2-fluoro-3-methylphenyl)methanol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be ensured during handling to minimize exposure.

The environmental impact of (6-Ethoxy-2-fluoro-3-methylphenyl)methanol is another important consideration. While there is limited data available on its environmental fate and toxicity, it is generally recommended to dispose of this compound according to local regulations for chemical waste management. Efforts should be made to minimize its release into the environment through proper containment and disposal practices.

In conclusion, (6-Ethoxy-2-fluoro-3-methylphenyl)methanol (CAS No. 2385732-32-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a solid foundation for the development of novel drugs and therapeutic agents. Ongoing research continues to explore new synthetic routes and applications for this compound, further highlighting its significance in modern chemistry.